![molecular formula C21H24O5 B1153215 (1R,5R,6R,7R)-7-(3,4-Dimethoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione CAS No. 147976-35-0](/img/structure/B1153215.png)
(1R,5R,6R,7R)-7-(3,4-Dimethoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione
Description
(1R,5R,6R,7R)-7-(3,4-Dimethoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione is a useful research compound. Its molecular formula is C21H24O5 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Acidolysis of Lignin Model Compounds
T. Yokoyama (2015) reviewed the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds, including a compound with structural similarities, emphasizing the significance of the γ-hydroxymethyl group in the reaction mechanism. This research highlights the potential of using similar compounds in the study of lignin breakdown, a crucial aspect of biofuel production and lignocellulosic biomass utilization (Yokoyama, 2015).
Treatment of Organic Pollutants
Maroof Husain and Q. Husain (2007) discussed the enzymatic remediation of organic pollutants, where compounds similar to the one could serve as substrates or inhibitors in redox-mediated reactions. This area of research is vital for environmental cleanup and wastewater treatment (Husain & Husain, 2007).
Biological Activities of Curcumin Derivatives
S. Omidi and A. Kakanejadifard (2020) reviewed the synthesis and biological activities of Schiff base, hydrazone, and oxime derivatives of curcumin, highlighting the modification of the carbonyl group for improved medicinal properties. Research on similar compounds could focus on their synthetic modification for enhanced biological activity (Omidi & Kakanejadifard, 2020).
Enhancement of Polyphenol Properties
B. Witika et al. (2021) explored the encapsulation of polyphenols like curcumin to enhance their biological and pharmacological properties. This research can inform the development of delivery mechanisms for similar compounds to improve their efficacy in medical and cosmetic applications (Witika et al., 2021).
Properties
IUPAC Name |
(1R,5R,6R,7R)-7-(3,4-dimethoxyphenyl)-3-methoxy-6-methyl-5-prop-2-enylbicyclo[3.2.1]oct-3-ene-2,8-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O5/c1-6-9-21-11-16(26-5)19(22)18(20(21)23)17(12(21)2)13-7-8-14(24-3)15(10-13)25-4/h6-8,10-12,17-18H,1,9H2,2-5H3/t12-,17+,18+,21+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYEJIWMVJJRSMG-ZUJDROPSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C2C(=O)C(=CC1(C2=O)CC=C)OC)C3=CC(=C(C=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@H]([C@H]2C(=O)C(=C[C@@]1(C2=O)CC=C)OC)C3=CC(=C(C=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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